![molecular formula C20H28FNO3 B5001288 ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate](/img/structure/B5001288.png)
ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidinecarboxylates. This compound has been the subject of extensive scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate involves the modulation of various neurotransmitters such as serotonin, norepinephrine, and dopamine. This compound acts as a selective serotonin and norepinephrine reuptake inhibitor (SNRI) and a dopamine reuptake inhibitor (DRI), which results in an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is responsible for the analgesic, anti-inflammatory, antidepressant, and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This reduction in pro-inflammatory cytokines is responsible for the anti-inflammatory effects of this compound. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is responsible for the antidepressant and anxiolytic effects of this compound.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments include its potent analgesic, anti-inflammatory, antidepressant, and anxiolytic effects. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety profile.
Future Directions
There are several future directions for the research on ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate. One direction is to investigate its potential use in the treatment of chronic pain and inflammation. Another direction is to explore its potential use in the treatment of mood disorders such as depression and anxiety. Further research is also needed to determine the safety profile of this compound and its potential side effects. In addition, the development of new analogs of this compound with improved pharmacological properties is also an area of future research.
Synthesis Methods
The synthesis of ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate involves the reaction of 4-fluoro-3-methoxybenzyl chloride with cyclopropylmethylamine in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with ethyl 4-chloro-1-piperidinecarboxylate to obtain the final product.
Scientific Research Applications
Ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit potent analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammation. It has also been shown to have antidepressant and anxiolytic effects, indicating its potential use in the treatment of mood disorders.
properties
IUPAC Name |
ethyl 4-(cyclopropylmethyl)-1-[(4-fluoro-3-methoxyphenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28FNO3/c1-3-25-19(23)20(13-15-4-5-15)8-10-22(11-9-20)14-16-6-7-17(21)18(12-16)24-2/h6-7,12,15H,3-5,8-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNDOQPNFJQXXBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C=C2)F)OC)CC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.